Cas no 1823271-62-0 (3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1823271-62-0
• MF: C₅H₅FN₂O₂
• MW: 144.103804349899
• CID: 5307007
• PubChem ID: 59154397
• Update Time: 2026-03-10

3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C5H5FN2O2/c1-8-2-3(5(9)10)4(6)7-8/h2H,1H3,(H,9,10)
• InChI Key： QJOPEADUKDOQSB-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(O)=O)C(F)=N1

Additional information on 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid

3-Fluoro-1-Methyl-1H-Pyrazole-4-Carboxylic Acid (CAS No. 1823271-62-0)

3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid is a novel organic compound with the CAS registry number 1823271-62-0. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in the fields of medicinal chemistry and pharmacology due to their diverse biological activities. The structure of 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a fluorine atom at position 3, a methyl group at position 1, and a carboxylic acid group at position 4. These substituents contribute to its unique chemical properties and potential biological applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly as inhibitors of various enzyme targets. For instance, 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid has been investigated for its potential as an inhibitor of the Hedgehog signaling pathway, which is implicated in various cancers. The substitution pattern on the pyrazole ring plays a crucial role in determining its binding affinity and selectivity toward specific targets. The fluorine atom at position 3 enhances the electron-withdrawing effects, while the methyl group at position 1 provides steric bulk, both of which are critical for optimizing biological activity.

The synthesis of 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid involves a multi-step process that typically includes the formation of the pyrazole ring followed by functionalization with the desired substituents. Researchers have employed various methods, such as cyclization reactions and nucleophilic substitutions, to achieve high yields and purity. The carboxylic acid group at position 4 can be further modified to create derivatives with enhanced pharmacokinetic properties, such as improved solubility and bioavailability.

In terms of biological activity, 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. Additionally, its ability to modulate ion channels has opened new avenues for its application in neurodegenerative diseases.

The development of 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid into a therapeutic agent requires thorough characterization of its pharmacokinetic and toxicological profiles. Recent advancements in computational modeling have enabled researchers to predict its absorption, distribution, metabolism, and excretion (ADME) properties with greater accuracy. These insights are critical for optimizing the compound's formulation and dosing regimen.

In conclusion, 3-fluoro-1-methyl-1H-pyrazole